Cas no 24443-15-0 (1,3-Dibromo-3-methylbutane)

• Product Name: 1,3-Dibromo-3-methylbutane
• CAS No: 24443-15-0
• MF: C₅H₁₀Br₂
• MW: 229.940900325775
• MDL: MFCD00060773
• CID: 88508
• PubChem ID: 141113
• Update Time: 2025-06-23

1,3-Dibromo-3-methylbutane Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-3-methylbutane
• 1,3-Dibrom-3-methyl-butan
• 1,3-dibromo-3-methyl-butane
• 2,4-dibromo-2-methylbutane
• Butane,1,3-dibromo-3-methyl
• Isopren-bis-hydrobromid
• AKOS024319399
• DTXSID80179203
• SCHEMBL11087351
• Butane, 1,3-dibromo-3-methyl-
• MFCD00060773
• FT-0722329
• XMJFMQSXQQUJTQ-UHFFFAOYSA-N
• CS-0450077
• 24443-15-0

• MDL： MFCD00060773
• Inchi： 1S/C5H10Br2/c1-5(2,7)3-4-6/h3-4H2,1-2H3
• InChI Key： XMJFMQSXQQUJTQ-UHFFFAOYSA-N
• SMILES： BrC(C)(C)CCBr

Computed Properties

• Exact Mass: 227.91500
• Monoisotopic Mass: 227.915
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 50
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: liquid
• Density: 1,69 g/cm3
• Melting Point: -28.63°C (estimate)
• Boiling Point: 189°C (estimate)
• Flash Point: >110°(230°F)
• Refractive Index: 1.5041
• PSA: 0.00000
• LogP: 2.94490
• Solubility: Not determined

1,3-Dibromo-3-methylbutane Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on 1,3-Dibromo-3-methylbutane

Recent Advances in the Application of 1,3-Dibromo-3-methylbutane (CAS: 24443-15-0) in Chemical and Biomedical Research

1,3-Dibromo-3-methylbutane (CAS: 24443-15-0) is a halogenated organic compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis and biomedical research. This compound, characterized by its two bromine atoms and a branched methyl group, serves as a crucial intermediate in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have explored its potential in novel drug discovery, material science, and biocatalysis, highlighting its importance in advancing research across multiple disciplines.

In the context of chemical synthesis, 1,3-Dibromo-3-methylbutane has been utilized as a key building block for the preparation of complex organic molecules. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in the synthesis of chiral intermediates, which are essential for the production of enantiomerically pure pharmaceuticals. The researchers employed a palladium-catalyzed cross-coupling reaction, achieving high yields and excellent stereoselectivity. This breakthrough underscores the compound's role in facilitating the development of more efficient and sustainable synthetic routes.

From a biomedical perspective, recent investigations have explored the potential of 1,3-Dibromo-3-methylbutane as a precursor for bioactive compounds. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of novel brominated analogs with promising antimicrobial activity. The researchers modified the compound's structure to enhance its interaction with bacterial enzymes, resulting in derivatives that exhibited potent inhibitory effects against drug-resistant strains. These findings open new avenues for the design of next-generation antibiotics.

Furthermore, 1,3-Dibromo-3-methylbutane has been investigated for its role in material science. A 2023 publication in ACS Applied Materials & Interfaces detailed its use in the fabrication of bromine-functionalized polymers with unique thermal and mechanical properties. These polymers demonstrated potential applications in drug delivery systems and biomedical devices, owing to their biocompatibility and tunable degradation rates. The study highlighted the compound's versatility in creating advanced materials tailored for specific medical applications.

In conclusion, 1,3-Dibromo-3-methylbutane (CAS: 24443-15-0) continues to be a valuable compound in chemical and biomedical research. Its applications span from synthetic chemistry to drug discovery and material science, demonstrating its broad utility. Future research is expected to further explore its potential, particularly in the development of novel therapeutics and functional materials. As the field advances, this compound is likely to remain a focal point for innovative research and technological breakthroughs.